Cas no 1228765-03-4 (Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate
• CAS No: 1228765-03-4
• MF: C₁₀H₁₇BrFNO₂
• MW: 282.149885892868
• MDL: MFCD18375057
• CID: 2191300
• PubChem ID: 46242130
• Update Time: 2025-06-24

Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate
• 1-Boc-3-bromomethyl-3-fluoropyrrolidine
• OUGGBJCLSCFLRW-UHFFFAOYSA-N
• FCH1623780
• PB27174
• AK172351
• 1-Boc-3-(bromomethyl)-3-fluoropyrrolidine
• 1-N-boc-3-bromomethyl-3-fluoro-pyrrolidine
• tert-Butyl 3-(bromomethyl)-3-fluoro-pyrrolidine-1-carboxylate
• 3-Fluoro-3-(bromomethyl)pyrrolidine-1-carboxylic acid tert-butyl ester
• 1-Pyrrolidinecarboxylic acid,
• 1-Pyrrolidinecarboxylic acid, 3-(bromomethyl)-3-fluoro-, 1,1-dimethylethyl ester
• C10H17BrFNO2
• AS-34559
• 1228765-03-4
• DB-321579
• 3-(Bromomethyl)-1-Boc-3-fluoropyrrolidine
• EN300-7058124
• MFCD18375057
• CS-0048370
• AKOS025290200
• SCHEMBL16797307
• SY098575
• TERT-BUTYL3-(BROMOMETHYL)-3-FLUOROPYRROLIDINE-1-CARBOXYLATE
• 892-459-6

• MDL： MFCD18375057
• Inchi： 1S/C10H17BrFNO2/c1-9(2,3)15-8(14)13-5-4-10(12,6-11)7-13/h4-7H2,1-3H3
• InChI Key： OUGGBJCLSCFLRW-UHFFFAOYSA-N
• SMILES： BrCC1(CN(C(=O)OC(C)(C)C)CC1)F

Computed Properties

• Exact Mass: 281.04267g/mol
• Monoisotopic Mass: 281.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5

Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate

Professional Introduction to Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS No: 1228765-03-4)

Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, with its unique structural features, plays a crucial role in the synthesis of various bioactive molecules. The CAS number 1228765-03-4 provides a unique identifier for this substance, ensuring precise classification and tracking in chemical databases and literature.

The molecular structure of Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate consists of a pyrrolidine core substituted with a bromomethyl group and a fluoro substituent, further modified by a tert-butyl carboxylate moiety. This configuration makes it an invaluable intermediate in the construction of complex organic molecules, particularly in the realm of drug discovery. The presence of both bromomethyl and fluoro groups offers versatile reactivity, enabling diverse chemical transformations that are essential for creating novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced metabolic stability and improved pharmacokinetic properties. The fluoropyrrolidine scaffold has emerged as a promising motif in medicinal chemistry, with applications ranging from antiviral to anticancer therapies. The specific modification of Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate allows for the facile introduction of additional functional groups, making it an ideal building block for designing targeted small-molecule drugs.

One of the most compelling aspects of this compound is its utility in constructing protease inhibitors. Proteases are enzymes that play critical roles in numerous biological pathways, making them attractive targets for therapeutic intervention. The bromomethyl group in the molecule can be readily coupled with nucleophiles to form covalent bonds, which is particularly useful in designing irreversible inhibitors. Such inhibitors have shown promise in treating diseases like cancer and infectious disorders by permanently blocking the activity of pathogenic enzymes.

Moreover, the tert-butyl carboxylate group provides stability to the molecule under various reaction conditions while also serving as a handle for further derivatization. This dual functionality makes Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate a versatile intermediate that can be incorporated into diverse molecular frameworks. Researchers have leveraged these properties to develop novel compounds with enhanced binding affinity and selectivity against disease-causing targets.

Recent studies have highlighted the importance of fluorine atoms in modulating drug properties such as bioavailability and resistance profiles. The incorporation of fluorine into pharmaceuticals often leads to improved pharmacological outcomes, and the fluoropyrrolidine core exemplifies this trend. For instance, fluorinated pyrrolidines have been reported to exhibit better penetration across biological membranes, which is crucial for drugs intended to reach specific tissues or organs.

The synthesis of Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing pharmaceutical intermediates that meet stringent regulatory standards.

In conclusion, Tert-butyl 3-(bromomethyl)-3-fluoropyrrolidine-1-carboxylate (CAS No: 1228765-03-4) represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to design innovative therapeutic agents. As research continues to uncover new applications for fluorinated heterocycles, compounds like this will undoubtedly play a pivotal role in shaping the future of pharmaceutical innovation.